Cas no 1443302-39-3 ((3-Chloro-5-fluorophenyl)(4-fluorobenzyl)sulfane)

• Product Name: (3-Chloro-5-fluorophenyl)(4-fluorobenzyl)sulfane
• CAS No: 1443302-39-3
• MF: C₁₃H₉ClF₂S
• MW: 270.725368261337
• CID: 5698843
• PubChem ID: 91657416
• Update Time: 2023-10-31

(3-Chloro-5-fluorophenyl)(4-fluorobenzyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1443302-39-3
• 1-Fluoro-4-[(3-chloro-5-fluorophenyl)sulfanylmethyl]benzene
• (3-Chloro-5-fluorophenyl)(4-fluorobenzyl)sulfane
• Benzene, 1-chloro-3-fluoro-5-[[(4-fluorophenyl)methyl]thio]-

• MDL： MFCD18911189
• Inchi： 1S/C13H9ClF2S/c14-10-5-12(16)7-13(6-10)17-8-9-1-3-11(15)4-2-9/h1-7H,8H2
• InChI Key： FTNGUSRLOFWMKD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)SCC1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 270.0081555g/mol
• Monoisotopic Mass: 270.0081555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 337.2±42.0 °C(Predicted)